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Audience: Researchers, scientists, and drug development professionals.

Introduction BI-4732 is a novel, orally active, fourth-generation epidermal growth factor
receptor (EGFR) tyrosine kinase inhibitor (TKI). It is a reversible, ATP-competitive inhibitor that
potently targets common EGFR activating mutations (such as exon 19 deletions and L858R),
as well as acquired resistance mutations like T790M and C797S, while demonstrating a
sparing effect on wild-type EGFR. Notably, BI-4732 exhibits excellent blood-brain barrier
penetration, making it a promising candidate for treating non-small cell lung cancer (NSCLC)
with brain metastases. These application notes provide detailed protocols and dosage
information for the use of BI-4732 in preclinical mouse models based on published studies.

Mechanism of Action and Signaling Pathway EGFR is a transmembrane receptor tyrosine
kinase that, upon activation by ligands, dimerizes and autophosphorylates, initiating
downstream signaling cascades crucial for cell proliferation, survival, and differentiation. Key
pathways activated include the RAS-RAF-MEK-ERK and PI3K-AKT pathways. BI-4732 exerts
its antitumor effect by inhibiting EGFR phosphorylation, which in turn downregulates the
phosphorylation of key downstream effectors like AKT, ERK, and S6K.
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» To cite this document. BenchChem. [Application Notes and Protocols: BI-4732 in Mouse
Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365538/docs#application-notes-and-protocols-bi-
4732-in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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